3,5-dimethoxy-N-(2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[2-[[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]benzamide
• InChI: InChI=1S/C23H23N5O5/c1-30-17-6-4-15(5-7-17)22-26-25-20-8-9-21(27-28(20)22)33-11-10-24-23(29)16-12-18(31-2)14-19(13-16)32-3/h4-9,12-14H,10-11H2,1-3H3,(H,24,29)
• InChI Key: GDBKMCHLHCDFLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)OCCNC(=O)C4=CC(=CC(=C4)OC)OC
• Molecular Formula: C23H23N5O5
• Molecular Weight: 449.5 g/mol

Description

The compound “3,5-dimethoxy-N-(2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)benzamide” is a complex organic molecule that contains several functional groups and rings, including a benzamide group, a triazolo[4,3-b]pyridazine ring, and methoxy groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide group, a triazolo[4,3-b]pyridazine ring, and methoxy groups. The presence of these groups would likely confer specific chemical properties to the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions typical of their functional groups. For example, the benzamide group could undergo hydrolysis to yield an amine and a carboxylic acid.

Scientific Research Applications

Synthesis and Biological Activity

Compounds with similar structural features have been synthesized and evaluated for their biological activities, including antimicrobial and antioxidant activities. For example, a study described the synthesis and biological evaluation of triazolopyrimidines, highlighting their potential in antimicrobial and antioxidant applications (Gilava et al., 2020). Such compounds are valuable in developing new therapeutic agents.

Mechanism of Action

Target of Action

The primary target of this compound is the aromatase enzyme . Aromatase is a key enzyme in the biosynthesis of estrogens, and its inhibition can lead to a decrease in estrogen levels, which is beneficial in the treatment of diseases such as breast cancer.

Mode of Action

The compound’s mode of action involves binding to the heme moiety of CYP-450 , a component of the aromatase enzyme . The nitrogen atoms of the 1,2,4-triazole ring in the compound bind to the iron in the heme moiety, and the phenyl moieties have a key interaction in the active site of the enzyme .

Biochemical Pathways

The inhibition of the aromatase enzyme leads to a decrease in the synthesis of estrogens. This can affect various biochemical pathways, particularly those involved in the growth and proliferation of estrogen-dependent cancer cells . The compound may also exhibit cytotoxic activities through EGFR and PARP-1 inhibitions, leading to apoptosis-induction in cancer cells .

Result of Action

The result of the compound’s action is a decrease in estrogen levels due to the inhibition of the aromatase enzyme. This can lead to reduced growth and proliferation of estrogen-dependent cancer cells . Additionally, the compound’s potential cytotoxic activities through EGFR and PARP-1 inhibitions can induce apoptosis in cancer cells .